Cas no 913485-57-1 (4-(2-Methylphenyl)carbonylbenzonitrile)

4-(2-Methylphenyl)carbonylbenzonitrile structure
913485-57-1 structure
Product Name:4-(2-Methylphenyl)carbonylbenzonitrile
CAS No:913485-57-1
MF:C15H11NO
MW:221.253943681717
MDL:MFCD22205826
CID:1037747
PubChem ID:6613311
Update Time:2025-04-20

4-(2-Methylphenyl)carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Methylbenzoyl)benzonitrile
    • 4-[(2-Methylphenyl)carbonyl]benzonitrile
    • 913485-57-1
    • BS-33127
    • ICCB4_000132
    • ICCB4_000204
    • CBiol_000908
    • SCHEMBL14454220
    • DTXSID10425048
    • CS-0211353
    • CBiol_000836
    • MFCD22205826
    • DB-357371
    • 4-(2-Methylphenyl)carbonylbenzonitrile
    • MDL: MFCD22205826
    • Inchi: 1S/C15H11NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9H,1H3
    • InChI Key: FEWUACDGESCRIY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 221.084063974g/mol
  • Monoisotopic Mass: 221.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.9Ų

4-(2-Methylphenyl)carbonylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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abcr
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abcr
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